6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone, also known as PPP, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a wide range of pharmacological activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist, as well as a serotonin 5-HT1A receptor agonist. These actions are thought to be responsible for the compound's pharmacological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin. Additionally, this compound has been found to have antioxidant properties, which may be responsible for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone in lab experiments is its wide range of pharmacological activities, which make it a promising candidate for the development of new drugs. However, one limitation of using this compound is its relatively low potency compared to other compounds with similar pharmacological activities.
Future Directions
There are numerous future directions for research involving 6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone. One potential area of study is the development of more potent derivatives of this compound that exhibit improved pharmacological activities. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, studies investigating the safety and toxicity of this compound are needed to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone can be achieved through a variety of methods, including the reaction of 4-phenyl-1-piperazine with 4-chloro-6-phenylpyrimidine-2(1H)-one in the presence of a base such as potassium carbonate. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
6-phenyl-2-(4-phenyl-1-piperazinyl)-4(3H)-pyrimidinone has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been found to exhibit a variety of pharmacological activities, including antipsychotic, anxiolytic, antidepressant, and analgesic effects. Additionally, this compound has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O/c25-19-15-18(16-7-3-1-4-8-16)21-20(22-19)24-13-11-23(12-14-24)17-9-5-2-6-10-17/h1-10,15H,11-14H2,(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTDUWLKDYUSRNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NC(=CC(=O)N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.